Cas no 256485-62-8 (3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one)

• Product Name: 3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one
• CAS No: 256485-62-8
• MF: C₁₄H₁₀O₂S
• MW: 242
• MDL: MFCD00205468
• CID: 4643182
• Update Time: 2025-05-23

3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one

• MDL： MFCD00205468

Additional information on 3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one

3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one (CAS No. 256485-62-8): A Promising Chromene Derivative in Chemical Biology and Pharmaceutical Research

The compound 3-(E)-2-Thienylmethylidene-2,3-dihydro-4H-chromen-4-one, identified by CAS No. 256485-62-8, represents a novel chromene derivative with a unique structural configuration that combines the pharmacophoric features of the 4H-chromen skeleton and a thienylmethylidene substituent. This E-configured ketone exhibits intriguing chemical properties and biological activities, making it a focal point in recent investigations across academic and industrial research settings. The molecule’s core structure consists of a 2,3-dihydrochromen ring system, which is well-known for its role in natural products such as coumarins and synthetic drug scaffolds. The conjugated thienyl group attached via a methylene bridge introduces electronic perturbations that enhance its reactivity and bioavailability, as demonstrated in multiple spectroscopic studies published within the last two years.

Synthetic approaches to this compound have evolved significantly since its first report in 1998. Current methodologies emphasize environmentally sustainable protocols, including microwave-assisted synthesis and solvent-free conditions. A notable advancement comes from a 2023 study by Zhang et al., which achieved 3-(E)-2-thienylmethylidene-functionalized chromenones with >98% purity using catalytic amounts of montmorillonite K10 clay as a heterogeneous catalyst. This green chemistry approach not only simplifies purification steps but also reduces waste compared to traditional reflux methods involving organic solvents like chloroform or dichloromethane.

In pharmacological studies, this compound has been extensively evaluated for its anti-inflammatory properties through inhibition of cyclooxygenase (COX) enzymes. Recent data from Li’s group (Journal of Medicinal Chemistry, 2024) revealed that 3-(E)-thienylmethylidene chromenone demonstrates selective COX-2 inhibition with an IC₅₀ value of 1.7 µM, surpassing the activity of traditional nonsteroidal anti-inflammatory drugs (NSAIDs) while minimizing off-target effects on COX-1. The thiophene moiety plays a critical role in this selectivity by forming π-stacking interactions with the enzyme’s hydrophobic pocket, as confirmed through molecular docking simulations and X-ray crystallography.

Antioxidant assays conducted under both aerobic and anaerobic conditions have highlighted its dual mechanism of action. A 2023 publication in Free Radical Biology & Medicine demonstrated that this compound scavenges both superoxide anions (k_obs= 1.1×10⁷ M⁻¹s⁻¹) and hydroxyl radicals (k_obs= 9.8×10⁶ M⁻¹s⁻¹), outperforming vitamin E analogs in lipid peroxidation models. The conjugated π-system formed by the thienylmethylene bridge enables efficient electron transfer while maintaining structural stability against oxidation-induced degradation.

Cancer research applications have seen remarkable progress since its photochemical properties were elucidated in 2021 by the Kim laboratory. When incorporated into photodynamic therapy (PDT) systems, this compound exhibits strong singlet oxygen generation under visible light irradiation (ΦΔ=0.78 at λ=530 nm), making it particularly effective against hypoxic tumor microenvironments. In vitro experiments on triple-negative breast cancer cells showed >75% cell viability reduction at 5 µM concentration after PDT activation, accompanied by apoptosis induction via caspase-3 activation pathways as evidenced by flow cytometry analysis.

The molecule’s unique spectral characteristics make it valuable for fluorescent labeling applications. A groundbreaking study published in Nature Communications (January 2024) demonstrated its utility as a near-infrared fluorescent probe for real-time tracking of intracellular thiols such as glutathione (GSH). Upon reacting with GSH residues at physiological pH values (7.4), the compound undergoes an aggregation-induced emission enhancement effect (AIEE) resulting in fluorescence intensity increases up to 18-fold within minutes of exposure.

In enzymology studies conducted at Stanford University last year, researchers discovered that this chromenone derivative acts as an allosteric modulator for human topoisomerase IIα at submicromolar concentrations (Kd=0.6 µM). This interaction stabilizes the enzyme-DNA cleavage complex formation without directly inhibiting catalytic activity – a mechanism differing from conventional topoisomerase inhibitors like etoposide – potentially offering new avenues for anticancer drug development with reduced cardiotoxicity risks.

Nanoformulation studies have further expanded its therapeutic potential through self-assembling amphiphilic derivatives developed by MIT researchers in early 2024. When functionalized with polyethylene glycol chains via click chemistry reactions, these nanostructures achieved targeted delivery to tumor sites through EPR effect-based accumulation while maintaining CAS No: 256485-62-8-dependent PDT efficacy comparable to free drug administration but with significantly reduced systemic toxicity profiles.

Surface-enhanced Raman scattering (SERS) experiments published recently confirm that this compound forms highly ordered molecular assemblies on silver nanoparticle surfaces due to its planar aromatic structure and electron-rich thiophene ring system (Raman shift @1064 cm⁻¹: ~1597 cm⁻¹ with SERS enhancement factor ~1e+7>). These findings suggest promising applications in ultrasensitive biosensor development for detecting low-concentration analytes such as neurotransmitters or metabolites in biological fluids.

Mechanistic insights into its cellular uptake pathways were provided by fluorescence lifetime imaging microscopy (FLIM) studies conducted at Oxford University late last year. Results indicated that the compound preferentially enters cells via caveolae-mediated endocytosis rather than clathrin-dependent mechanisms when applied at concentrations below 1 µM – critical information for optimizing delivery systems without disrupting membrane integrity.

In materials science applications unrelated to biological systems but relevant to pharmaceutical manufacturing contexts, this compound has been successfully integrated into stimuli-responsive hydrogels through Schiff base crosslinking strategies reported in Advanced Materials (March 2024). These hydrogels exhibit pH-dependent swelling behavior between pH=5–7 and demonstrate exceptional mechanical resilience under cyclic loading conditions – important characteristics for controlled drug release systems requiring gastrointestinal stability.

Safety pharmacology assessments performed according to OECD guidelines show minimal effects on hERG potassium channels even at high concentrations (up to 1 mM), indicating favorable cardiac safety profiles compared to other chromene derivatives historically associated with QT prolongation risks. These findings were corroborated through whole-cell patch-clamp recordings on HEK cells expressing hERG channels reported in Toxicological Sciences earlier this year.

The structural versatility of CAS No: ②⑤⑥④⑧⑤−⑥②−⑧-derived compounds is exemplified by their ability to form metal complexes with zinc(II) ions under physiological conditions without compromising their biological activities according to coordination chemistry studies from the University of Tokyo published Q1/’s current year research indicates potential applications in radiopharmaceuticals when complexed with technetium or rhenium isotopes while maintaining essential pharmacokinetic properties required for clinical translation.